(3-Ethyl-4-hydroxypiperidin-1-yl)(piperidin-2-yl)methanone
Overview
Description
Synthesis Analysis
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The current scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Scientific Research Applications
Crystallography and Structural Analysis
Research in crystallography involving similar compounds, such as the study of adducts comprising hydroxypiperidin-1-yl substituents, provides insights into molecular structures and intermolecular interactions. These studies are crucial for understanding the physical and chemical properties of compounds, which can inform their potential applications in material science and drug design (Revathi et al., 2015).
Organic Synthesis
The synthesis of piperidine derivatives is a significant area of research, with applications in developing pharmaceuticals and fine chemicals. Studies have reported efficient methods for synthesizing heterocycles containing both piperidine and pyridine rings, highlighting the challenges and innovative approaches in organic synthesis (Zhang et al., 2020). Another study focuses on synthesizing aminomethylphosphinic acids with N-alkyl 4-hydroxypiperidines moieties, demonstrating the versatility of piperidine derivatives in chemical synthesis (Prishchenko et al., 2019).
Antimicrobial and Neuroprotective Applications
Piperidine derivatives have been explored for their antimicrobial and neuroprotective properties. Research has identified new pyridine derivatives with significant in vitro antimicrobial activity, suggesting the potential of piperidine-based compounds in developing new antimicrobial agents (Patel et al., 2011). Moreover, studies on aryloxyethylamine derivatives have shown promising neuroprotective effects, indicating the utility of piperidine compounds in addressing neurological disorders and stroke (Zhong et al., 2020).
Mechanism of Action
Target of action
Piperidine derivatives are present in more than twenty classes of pharmaceuticals . The specific targets can vary widely depending on the exact structure of the compound.
Mode of action
The mode of action of piperidine derivatives can also vary greatly. They can interact with their targets in a variety of ways, leading to different physiological effects .
Biochemical pathways
Piperidine derivatives can be involved in a variety of biochemical pathways. The exact pathways affected would depend on the specific targets of the compound .
Result of action
The molecular and cellular effects of a piperidine derivative would depend on its specific targets and mode of action .
Properties
IUPAC Name |
(3-ethyl-4-hydroxypiperidin-1-yl)-piperidin-2-ylmethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24N2O2/c1-2-10-9-15(8-6-12(10)16)13(17)11-5-3-4-7-14-11/h10-12,14,16H,2-9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKTYEFUBGVNWNN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CN(CCC1O)C(=O)C2CCCCN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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